Cas no 1094841-09-4 (3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride)

• Product Name: 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride
• CAS No: 1094841-09-4
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• MDL: MFCD11623045
• CID: 4571501
• PubChem ID: 43263501
• Update Time: 2025-06-14

3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-[Ethyl(methyl)carbamoyl]benzene-1-sulfonyl Chloride
• Benzenesulfonyl chloride, 3-[(ethylmethylamino)carbonyl]-
• 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride

• MDL： MFCD11623045
• Inchi： 1S/C10H12ClNO3S/c1-3-12(2)10(13)8-5-4-6-9(7-8)16(11,14)15/h4-7H,3H2,1-2H3
• InChI Key： AYZUWIRFSHMXDT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C(N(CC)C)=O)=C1

Computed Properties

• Exact Mass: 261.023
• Monoisotopic Mass: 261.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Additional information on 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride

Research Brief on 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl Chloride (CAS: 1094841-09-4): Recent Advances and Applications

3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl chloride (CAS: 1094841-09-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it is employed as a versatile building block for the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl chloride in the synthesis of novel carbonic anhydrase inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety into their target molecules, resulting in derivatives with enhanced binding affinity and selectivity for carbonic anhydrase isoforms. The study reported IC50 values in the nanomolar range, suggesting potential therapeutic applications in conditions such as glaucoma and cancer.

In the realm of drug discovery, this sulfonyl chloride derivative has shown particular promise in the development of kinase inhibitors. A recent patent application (WO2023051234) describes its use in creating irreversible inhibitors of tyrosine kinases, with potential applications in oncology. The compound's reactive sulfonyl chloride group enables covalent modification of target proteins, offering advantages in terms of potency and duration of action compared to traditional reversible inhibitors.

From a synthetic chemistry perspective, advances have been made in optimizing the preparation of 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl chloride. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with higher yields (85-90%) and better purity profiles (>99%). This development is particularly significant for scale-up processes in pharmaceutical manufacturing, addressing previous challenges related to stability and purification of the compound.

The compound's mechanism of action primarily involves its ability to act as an electrophile, reacting with nucleophilic residues (typically amino groups) in biological targets. This property has been exploited in chemical biology for target identification and validation studies. Recent work published in ACS Chemical Biology (2023) utilized 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl chloride as a chemical probe to identify novel protein targets in cancer cell lysates through activity-based protein profiling techniques.

Safety and handling considerations for this compound have also been the subject of recent research. While it is generally stable under inert conditions, studies have shown that moisture and elevated temperatures can lead to decomposition. Proper storage at -20°C under nitrogen atmosphere is recommended for long-term stability. Material safety data indicate that appropriate personal protective equipment should be used when handling this compound due to its reactive nature and potential respiratory sensitization properties.

Looking forward, the unique properties of 3-Ethyl(methyl)carbamoylbenzene-1-sulfonyl chloride continue to make it a valuable tool in medicinal chemistry and chemical biology research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) design and other emerging therapeutic modalities. The compound's versatility and the recent improvements in its synthesis suggest that it will remain an important building block in pharmaceutical research for the foreseeable future.